N-(2,4-dimethylphenyl)-6-{[(1-methyl-1H-imidazol-2-yl)thio]methyl}-1,3,5-triazine-2,4-diamine

• IUPAC Name: 2-N-(2,4-dimethylphenyl)-6-[(1-methylimidazol-2-yl)sulfanylmethyl]-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C16H19N7S/c1-10-4-5-12(11(2)8-10)19-15-21-13(20-14(17)22-15)9-24-16-18-6-7-23(16)3/h4-8H,9H2,1-3H3,(H3,17,19,20,21,22)
• InChI Key: BNCPUXQAUUDPQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC2=NC(=NC(=N2)N)CSC3=NC=CN3C)C
• Molecular Formula: C16H19N7S
• Molecular Weight: 341.4 g/mol

Description

Synthesis Analysis

The synthesis of similar triazine derivatives often involves the use of 1H NMR, 13C NMR, HRMS, and FT-IR spectroscopy for structure confirmation. The precise structure is usually analyzed using single-crystal X-ray diffraction. Density Functional Theory (DFT) calculations are often compared with X-ray diffraction values to validate the molecular structure. This approach ensures the accurate synthesis and structural confirmation of triazine derivatives (Geng et al., 2023).

Molecular Structure Analysis

The molecular structure of triazine compounds, including N-(2,4-dimethylphenyl)-6-{[(1-methyl-1H-imidazol-2-yl)thio]methyl}-1,3,5-triazine-2,4-diamine, can be elucidated through DFT and X-ray diffraction studies. These analyses reveal the conformational stability and electronic structure of the molecule, providing insights into its reactivity and properties (Geng et al., 2023).

Chemical Reactions and Properties

Triazine derivatives participate in various chemical reactions, leading to the formation of novel compounds with significant biological activities. For example, the reaction with halogenoacetic acids has been explored, highlighting the versatility of triazine compounds in synthetic chemistry (Vasilevskii et al., 2010).

Physical Properties Analysis

The physical properties of triazine derivatives, such as solubility and thermal stability, can be significantly enhanced by introducing specific functional groups. Studies on polyimides derived from triazine-based diamines indicate excellent solubility in aprotic polar solvents and high thermal stability, making these materials suitable for advanced applications (Ghaemy & Alizadeh, 2009).

Chemical Properties Analysis

The chemical properties of triazine derivatives, such as reactivity towards various reagents and potential for forming cyclic compounds, are crucial for their application in synthetic chemistry. The ability to undergo condensation reactions, as well as transformations into different heterocyclic structures, underscores the chemical versatility of triazine compounds (Badrey & Gomha, 2012).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on how it interacts with biological systems. Without more information, it’s difficult to speculate on this.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Proper safety precautions should always be taken when handling chemical substances.

Future Directions

The future research directions involving this compound could be numerous, depending on its properties and potential applications. These could include further studies to better understand its properties, investigations into its potential uses, and development of methods for its synthesis.